Cas no 21387-41-7 (3-ethynyl-5-methyl-1H-pyrazole)

3-ethynyl-5-methyl-1H-pyrazole is a versatile heterocyclic compound with significant potential in medicinal chemistry. It features a pyrazole ring with a methyl substituent and an ethynyl substituent, providing unique electronic properties. Its structural diversity allows for the development of novel compounds with potential therapeutic applications. This compound is valued for its synthetic accessibility and the potential for structural modifications, offering a platform for further research and development.

3-ethynyl-5-methyl-1H-pyrazole structure

21387-41-7 structure

Product Name:3-ethynyl-5-methyl-1H-pyrazole

CAS No:21387-41-7

MF:C₆H₆N₂

MW:106.125240802765

CID:6090772

PubChem ID:89053261

Update Time:2025-10-15

3-ethynyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-ethynyl-5-methyl-1H-pyrazole
- 1H-Pyrazole, 3-ethynyl-5-methyl-
- 21387-41-7
- EN300-1822780
- SCHEMBL13282691
- Inchi： 1S/C6H6N2/c1-3-6-4-5(2)7-8-6/h1,4H,2H3,(H,7,8)
- InChI Key： KGTYSBBLGWUJGT-UHFFFAOYSA-N
- SMILES： N1C(C)=CC(C#C)=N1

Computed Properties

Exact Mass: 106.053098200g/mol
Monoisotopic Mass: 106.053098200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.10±0.1 g/cm3(Predicted)
Boiling Point: 260.7±28.0 °C(Predicted)
pka: 12.88±0.10(Predicted)

3-ethynyl-5-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1822780-0.05g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	0.05g	$232.0	2023-09-19
Enamine	EN300-1822780-0.1g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	0.1g	$347.0	2023-09-19
Enamine	EN300-1822780-0.25g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	0.25g	$494.0	2023-09-19
Enamine	EN300-1822780-0.5g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	0.5g	$780.0	2023-09-19
Enamine	EN300-1822780-1.0g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	1g	$1343.0	2023-05-26
Enamine	EN300-1822780-2.5g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	2.5g	$1959.0	2023-09-19
Enamine	EN300-1822780-5.0g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	5g	$3894.0	2023-05-26
Enamine	EN300-1822780-10.0g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	10g	$5774.0	2023-05-26
Enamine	EN300-1822780-1g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	1g	$999.0	2023-09-19
Enamine	EN300-1822780-5g	3-ethynyl-5-methyl-1H-pyrazole	21387-41-7	95%	5g	$2900.0	2023-09-19